Cas no 80008-13-5 (Propanamide,3-[(7-chloro-4-quinolinyl)amino]-N,N-dimethyl-)

• Product name: Propanamide,3-[(7-chloro-4-quinolinyl)amino]-N,N-dimethyl-
• CAS No: 80008-13-5
• MF: C₁₄H₁₆N₃OCl
• MW: 277.74934
• CID: 726309
• PubChem ID: 3061906

Propanamide,3-[(7-chloro-4-quinolinyl)amino]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-(7-Chloro-4-quinolylamino)-N,N-dimethylpropionamide
• 3-[(7-chloroquinolin-4-yl)amino]-N,N-dimethylpropanamide
• Propanamide,3-[(7-chloro-4-quinolinyl)amino]-N,N-dimethyl-
• 80008-13-5
• DTXSID20230009
• Propionamide, 3-(7-chloro-4-quinolylamino)-N,N-dimethyl-
• AKOS005935216

• Inchi： InChI=1S/C14H16ClN3O/c1-18(2)14(19)6-8-16-12-5-7-17-13-9-10(15)3-4-11(12)13/h3-5,7,9H,6,8H2,1-2H3,(H,16,17)
• InChI Key： DTWBXSUTUZXLEE-UHFFFAOYSA-N
• SMILES： CN(C)C(=O)CCNC1=C2C=CC(=CC2=NC=C1)Cl

Computed Properties

• Exact Mass: 277.098
• Monoisotopic Mass: 277.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: nothing
• Tautomer Count: 3
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 478.6°C at 760 mmHg
• Flash Point: 243.2°C
• Refractive Index: 1.642